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Compound of Interest

Compound Name: C.I. Acid green 27

Cat. No.: B12381585 Get Quote

An Application Note on the Histological Staining of Collagen with C.I. Acid Green 27

For researchers, scientists, and professionals in drug development, the accurate visualization

of collagen is paramount for understanding tissue architecture, fibrosis, and the broader

impacts of therapeutic agents on the extracellular matrix. This document provides a detailed

protocol for the use of C.I. Acid Green 27 as a component in a multi-step trichrome staining

method for the selective demonstration of collagen in paraffin-embedded tissue sections.

Introduction to Collagen Staining
Trichrome staining methods are a cornerstone of histology, enabling the differentiation of

collagenous and non-collagenous tissue components through the sequential application of

anionic dyes with varying molecular weights and affinities for tissue proteins.[1] In these

procedures, a red plasma stain first colors the majority of the tissue, followed by the application

of a polyacid (such as phosphotungstic or phosphomolybdic acid) which acts as a decolorizer

for collagen and a mordant for the subsequent fiber stain.[2][3] A final counterstain, typically a

green or blue aniline dye, is then used to specifically color the collagen fibers.[1] While dyes

like Fast Green FCF or Aniline Blue are commonly used for this purpose, C.I. Acid Green 27,

an anionic dye of the anthraquinone class, presents a viable alternative.[2]

Chemical Properties of C.I. Acid Green 27
A comprehensive understanding of the dye's properties is essential for its effective application

in histological staining.
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Property Value

Common Names
Acid Green GS, Acid Green GW, Weak Acid

Green AG

C.I. Number 61580

CAS Number 6408-57-7

Molecular Formula C₃₄H₃₂N₂Na₂O₈S₂

Molecular Weight 706.74 g/mol

Appearance Green powder

Solubility
Soluble in water; slightly soluble in ethanol and

acetone

Color in Aqueous Solution Blue-light green

Experimental Protocol: Collagen Staining with C.I.
Acid Green 27
This protocol is adapted from the well-established Masson's trichrome staining procedure.

I. Required Reagents

Bouin's Solution (Mordant)

Weigert's Iron Hematoxylin (Nuclear Stain)

Biebrich Scarlet-Acid Fuchsin Solution (Plasma Stain)

Phosphotungstic/Phosphomolybdic Acid Solution (Differentiator and Mordant)

C.I. Acid Green 27 Solution (Collagen Stain): 0.5% (w/v) in 1% aqueous acetic acid

1% Acetic Acid Solution (Rinse)

Graded ethanols (70%, 95%, 100%) for dehydration
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Xylene (Clearing agent)

Resinous mounting medium

II. Staining Procedure

Deparaffinization and Rehydration:

Immerse slides in two changes of xylene for 5 minutes each.

Transfer through two changes of 100% ethanol for 3 minutes each.

Hydrate through 95% and 70% ethanol for 3 minutes each.

Rinse in distilled water.

Mordanting:

Incubate sections in Bouin's solution at 56-60°C for 1 hour or overnight at room

temperature.

Wash in running tap water until the yellow color disappears.

Nuclear Staining:

Stain in Weigert's iron hematoxylin for 10 minutes.

Wash in running tap water for 5-10 minutes.

Differentiate in 1% acid alcohol if necessary.

Wash again in running tap water.

"Blue" the sections in Scott's tap water substitute or alkaline water.

Wash in distilled water.

Plasma Staining:
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Stain in Biebrich scarlet-acid fuchsin solution for 5-15 minutes.

Rinse in distilled water.

Differentiation and Mordanting for Collagen Stain:

Treat with phosphotungstic/phosphomolybdic acid solution for 10-15 minutes. This step

removes the red stain from the collagen.

Do not rinse before proceeding to the next step.

Collagen Staining:

Stain in the 0.5% C.I. Acid Green 27 solution for 5-10 minutes.

Final Rinse and Dehydration:

Rinse in 1% acetic acid solution for 1-3 minutes.

Rinse in distilled water.

Dehydrate rapidly through 95% and two changes of 100% ethanol.

Clearing and Mounting:

Clear in two changes of xylene for 3 minutes each.

Mount with a resinous mounting medium.

III. Expected Staining Results

Tissue Component Expected Color

Collagen Green

Muscle, Cytoplasm Red

Nuclei Black/Blue-Black

Erythrocytes Red
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Visual Representations

Principle of Differential Trichrome Staining
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Caption: Principle of differential staining in a trichrome method.
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Workflow for Collagen Staining with C.I. Acid Green 27

Start: Paraffin Section

Deparaffinize & Rehydrate

Mordant in Bouin's Solution

Wash in Tap Water

Stain Nuclei (Weigert's Hematoxylin)

Wash & 'Blue'

Stain Cytoplasm (Biebrich Scarlet-Acid Fuchsin)

Rinse in Distilled Water

Differentiate (Phosphotungstic/Phosphomolybdic Acid)

Stain Collagen (C.I. Acid Green 27)

Rinse in Acetic Acid

Dehydrate in Graded Ethanols

Clear in Xylene

Mount

End: Stained Slide
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Caption: Experimental workflow for C.I. Acid Green 27 collagen staining.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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